Cas no 2137796-56-4 (Methyl 2-(fluorosulfonyl)-4-(trifluoromethyl)benzoate)
Methyl 2-(fluorosulfonyl)-4-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(fluorosulfonyl)-4-(trifluoromethyl)benzoate
- EN300-727118
- 2137796-56-4
- Methyl 2-(fluorosulfonyl)-4-(trifluoromethyl)benzoate
-
- Inchi: 1S/C9H6F4O4S/c1-17-8(14)6-3-2-5(9(10,11)12)4-7(6)18(13,15)16/h2-4H,1H3
- InChI Key: FEUFZSFDWNEWRK-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(F)(F)F)C=CC=1C(=O)OC)(=O)(=O)F
Computed Properties
- Exact Mass: 285.99229249g/mol
- Monoisotopic Mass: 285.99229249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 68.8Ų
Methyl 2-(fluorosulfonyl)-4-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-727118-0.05g |
methyl 2-(fluorosulfonyl)-4-(trifluoromethyl)benzoate |
2137796-56-4 | 95.0% | 0.05g |
$587.0 | 2025-03-11 | |
| Enamine | EN300-727118-0.1g |
methyl 2-(fluorosulfonyl)-4-(trifluoromethyl)benzoate |
2137796-56-4 | 95.0% | 0.1g |
$615.0 | 2025-03-11 | |
| Enamine | EN300-727118-0.25g |
methyl 2-(fluorosulfonyl)-4-(trifluoromethyl)benzoate |
2137796-56-4 | 95.0% | 0.25g |
$642.0 | 2025-03-11 | |
| Enamine | EN300-727118-0.5g |
methyl 2-(fluorosulfonyl)-4-(trifluoromethyl)benzoate |
2137796-56-4 | 95.0% | 0.5g |
$671.0 | 2025-03-11 | |
| Enamine | EN300-727118-1.0g |
methyl 2-(fluorosulfonyl)-4-(trifluoromethyl)benzoate |
2137796-56-4 | 95.0% | 1.0g |
$699.0 | 2025-03-11 | |
| Enamine | EN300-727118-2.5g |
methyl 2-(fluorosulfonyl)-4-(trifluoromethyl)benzoate |
2137796-56-4 | 95.0% | 2.5g |
$1370.0 | 2025-03-11 | |
| Enamine | EN300-727118-5.0g |
methyl 2-(fluorosulfonyl)-4-(trifluoromethyl)benzoate |
2137796-56-4 | 95.0% | 5.0g |
$2028.0 | 2025-03-11 | |
| Enamine | EN300-727118-10.0g |
methyl 2-(fluorosulfonyl)-4-(trifluoromethyl)benzoate |
2137796-56-4 | 95.0% | 10.0g |
$3007.0 | 2025-03-11 |
Methyl 2-(fluorosulfonyl)-4-(trifluoromethyl)benzoate Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on Methyl 2-(fluorosulfonyl)-4-(trifluoromethyl)benzoate
Recent Advances in the Application of Methyl 2-(fluorosulfonyl)-4-(trifluoromethyl)benzoate (CAS: 2137796-56-4) in Chemical Biology and Pharmaceutical Research
Methyl 2-(fluorosulfonyl)-4-(trifluoromethyl)benzoate (CAS: 2137796-56-4) has emerged as a versatile reagent in chemical biology and pharmaceutical research due to its unique reactivity and functional group compatibility. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel therapeutics targeting protein-protein interactions and enzyme inhibition. This brief summarizes the latest findings and applications of this compound, focusing on its role in medicinal chemistry and drug discovery.
One of the most significant advancements involves the use of Methyl 2-(fluorosulfonyl)-4-(trifluoromethyl)benzoate as a fluorosulfonylating agent in the modification of biomolecules. Researchers have demonstrated its efficacy in introducing the fluorosulfonyl (-SO2F) group into peptides and proteins, enabling the study of post-translational modifications and the development of covalent inhibitors. The trifluoromethyl group further enhances the compound's lipophilicity, making it particularly useful in the design of membrane-permeable drugs.
In a recent study published in the Journal of Medicinal Chemistry, scientists utilized this compound to develop a series of covalent kinase inhibitors with improved selectivity and pharmacokinetic properties. The fluorosulfonyl group was shown to form stable covalent bonds with specific cysteine residues in the ATP-binding pocket of target kinases, leading to prolonged inhibition and reduced off-target effects. This approach has significant implications for the treatment of cancers and inflammatory diseases where kinase dysregulation plays a critical role.
Another promising application of Methyl 2-(fluorosulfonyl)-4-(trifluoromethyl)benzoate is in the field of positron emission tomography (PET) tracer development. The compound's ability to introduce fluorine-18 isotopes through fluorosulfonylation has been exploited to create novel radiotracers for imaging studies. Recent preclinical trials have demonstrated the utility of these tracers in visualizing tumor metabolism and monitoring therapeutic response in real-time.
From a synthetic chemistry perspective, researchers have developed optimized protocols for handling and reacting Methyl 2-(fluorosulfonyl)-4-(trifluoromethyl)benzoate, addressing previous challenges related to its stability and reactivity. These methodological improvements have expanded its utility in parallel synthesis and combinatorial chemistry approaches, accelerating the discovery of new drug candidates.
Looking forward, the unique properties of Methyl 2-(fluorosulfonyl)-4-(trifluoromethyl)benzoate (2137796-56-4) position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its applications in targeted protein degradation, antibody-drug conjugates, and the development of covalent protein probes. As our understanding of its reactivity and biological interactions deepens, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.
2137796-56-4 (Methyl 2-(fluorosulfonyl)-4-(trifluoromethyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)